Cas no 157636-81-2 ((4R)-4-(1H-indol-3-ylmethyl)oxazolidin-2-one)
157636-81-2 structure
Product Name:(4R)-4-(1H-indol-3-ylmethyl)oxazolidin-2-one
CAS No:157636-81-2
MF:C12H12N2O2
MW:216.235882759094
MDL:MFCD01863583
CID:137821
PubChem ID:24873012
Update Time:2025-04-19
(4R)-4-(1H-indol-3-ylmethyl)oxazolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- (R)-4-((1H-Indol-3-yl)methyl)oxazolidin-2-one
- (R)-(-)-4-(1H-Indol-3-Ylmethyl)-2-Oxazolidinone
- (R)-(-)-4-(3-Indolylmethyl)-2-oxazolidinone
- 2-Oxazolidinone,4-(1H-indol-3-ylmethyl)-, (4R)-
- (R)-(-)-4-(1H-Indol-3-ylmethyl)-2-oxazolinone
- ANW-57438
- CTK8B7473
- MolPort-003-823-685
- PubChem12405
- SureCN8568165
- (4R)-4-(1H-indol-3-ylmethyl)-1,3-oxazolidin-2-one
- (R)-(-)-4-(1H-Indol-3-ylmethyl)-2-oxazolinone98%
- (R)-(-)-4-(3-Indolylmethyl)-2-oxazolidinone, 98%
- (R)-(-)-4-(1H-INDOL-3-YLMETHYL)-2-OXAZOLINONE 98%
- (R)-4-(1H-Indol-3-ylmethyl)-2-oxazolidinone,99%e.e.
- (R)-(-)-4-(1H-Indol-3-ylMethyl)-2-oxazolidinone, ee: 98%
- (R)-(-)-4-(1H-Indol-3-ylmethyl)-2-oxazolidinone, 98%, ee: 98%
- (4R)-4-(1H-indol-3-ylmethyl)oxazolidin-2-one
- 2-Oxazolidinone,4-(1H-indol-3-ylmethyl)-,(4R)-
- 157636-81-2
- A809860
- (4R)-4-(1H-indol-3-ylmethyl)oxazolidin-2-one;(R)-4-((1H-Indol-3-yl)methyl)oxazolidin-2-one
- (R)-(-)-4-(1H-Indol-3-ylmethyl)-2-oxazolidinone, 98%
- 2-Oxazolidinone, 4-(1H-indol-3-ylmethyl)-, (4R)-
- SCHEMBL8568165
- MFCD01863583
- (4R)-4-[(1H-Indol-3-yl)methyl]-1,3-oxazolidin-2-one
- BS-50833
- E77973
- (R)-(-)-4-(1H-lndol-3-ylmethyl)-2-oxazolinone
- CS-0138919
- DTXSID60584078
- DB-001555
-
- MDL: MFCD01863583
- Inchi: 1S/C12H12N2O2/c15-12-14-9(7-16-12)5-8-6-13-11-4-2-1-3-10(8)11/h1-4,6,9,13H,5,7H2,(H,14,15)/t9-/m1/s1
- InChI Key: LGXHODFXCOIGGJ-SECBINFHSA-N
- SMILES: O1C(N[C@@H](C1)CC1=CNC2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 216.08996
- Monoisotopic Mass: 216.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
- Topological Polar Surface Area: 54.1A^2
Experimental Properties
- Color/Form: White powder
- Density: 1.326
- Melting Point: 157-160 °C (lit.)
- Boiling Point: 544.4 ºC at 760 mmHg
- Flash Point: 283 ºC
- Refractive Index: 1.662
- PSA: 54.12
- LogP: 2.14760
- Sensitiveness: Air Sensitive
- Optical Activity: [α]21/D −12°, c = 1 in methanol
- Solubility: Not determined
(4R)-4-(1H-indol-3-ylmethyl)oxazolidin-2-one Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: 26-36
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Safety Term:S26-36
(4R)-4-(1H-indol-3-ylmethyl)oxazolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM146446-5g |
(R)-4-((1H-indol-3-yl)methyl)oxazolidin-2-one |
157636-81-2 | 95%+ | 5g |
$580 | 2021-08-05 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD46919-100mg |
(R)-4-((1H-Indol-3-yl)methyl)oxazolidin-2-one |
157636-81-2 | 98% | 100mg |
¥336.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD46919-250mg |
(R)-4-((1H-Indol-3-yl)methyl)oxazolidin-2-one |
157636-81-2 | 98% | 250mg |
¥568.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD46919-1g |
(R)-4-((1H-Indol-3-yl)methyl)oxazolidin-2-one |
157636-81-2 | 98% | 1g |
¥1347.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD46919-5g |
(R)-4-((1H-Indol-3-yl)methyl)oxazolidin-2-one |
157636-81-2 | 98% | 5g |
¥5358.0 | 2022-03-01 | |
| abcr | AB255947-1 g |
(R)-(-)-4-(3-Indolylmethyl)-2-oxazolidinone; 98% |
157636-81-2 | 1g |
€204.00 | 2022-06-11 | ||
| Chemenu | CM146446-250mg |
(R)-4-((1H-indol-3-yl)methyl)oxazolidin-2-one |
157636-81-2 | 95%+ | 250mg |
$*** | 2023-03-31 | |
| Chemenu | CM146446-1g |
(R)-4-((1H-indol-3-yl)methyl)oxazolidin-2-one |
157636-81-2 | 95%+ | 1g |
$*** | 2023-03-31 | |
| Chemenu | CM146446-5g |
(R)-4-((1H-indol-3-yl)methyl)oxazolidin-2-one |
157636-81-2 | 95%+ | 5g |
$*** | 2023-03-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | R906618-250mg |
(R)-(-)-4-(1H-INDOL-3-YLMETHYL)-2-OXAZOLIDINONE |
157636-81-2 | 98% | 250mg |
¥670.50 | 2022-08-31 |
(4R)-4-(1H-indol-3-ylmethyl)oxazolidin-2-one Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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